Cas no 73771-35-4 (3-(Methylthio)benzaldehyde)
3-(Methylthio)benzaldehyde structure
Product Name:3-(Methylthio)benzaldehyde
CAS No:73771-35-4
MF:C8H8OS
MW:152.213521003723
MDL:MFCD09864229
CID:542013
PubChem ID:12721171
Update Time:2025-04-19
3-(Methylthio)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylthio)benzaldehyde
- 3-methylsulfanylbenzaldehyde
- Benzaldehyde, 3-(methylthio)-
- 3-(methylthio)benzaldehyde(SALTDATA: FREE)
- 3-Methylmercapto-benzaldehyd
- 3-methylthiobenzaldehyde
- m-methylthio-benzaldehyde
- E90285
- 3-(methylsulfanyl)benzaldehyde
- DTXSID00508051
- BS-24559
- EN300-194498
- CS-0195571
- XJNCVVVHUWTVCB-UHFFFAOYSA-N
- AKOS006281446
- 73771-35-4
- MFCD09864229
- 3-methylsulfanyl-benzaldehyde
- SCHEMBL711416
- Z1198235179
- DB-347690
-
- MDL： MFCD09864229
- Inchi： 1S/C8H8OS/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
- InChI Key： XJNCVVVHUWTVCB-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 152.03000
- Monoisotopic Mass: 152.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 2.22100
3-(Methylthio)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR930751-100mg |
3-(Methylthio)benzaldehyde |
73771-35-4 | 95% | 100mg |
£140.00 | 2023-09-01 | |
| Apollo Scientific | OR930751-250mg |
3-(Methylthio)benzaldehyde |
73771-35-4 | 97+% | 250mg |
£41.00 | 2025-02-20 | |
| Apollo Scientific | OR930751-1g |
3-(Methylthio)benzaldehyde |
73771-35-4 | 97+% | 1g |
£109.00 | 2025-02-20 | |
| abcr | AB215297-1 g |
3-(Methylthio)benzaldehyde; 95% |
73771-35-4 | 1g |
€225.40 | 2023-01-27 | ||
| abcr | AB215297-5 g |
3-(Methylthio)benzaldehyde; 95% |
73771-35-4 | 5g |
€569.80 | 2023-01-27 | ||
| abcr | AB215297-25 g |
3-(Methylthio)benzaldehyde; 95% |
73771-35-4 | 25g |
€1,324.20 | 2023-01-27 | ||
| TRC | B101936-50mg |
3-(methylthio)benzaldehyde |
73771-35-4 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B101936-100mg |
3-(methylthio)benzaldehyde |
73771-35-4 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B101936-500mg |
3-(methylthio)benzaldehyde |
73771-35-4 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-194498-0.05g |
3-(methylsulfanyl)benzaldehyde |
73771-35-4 | 95% | 0.05g |
$20.0 | 2023-09-17 |
3-(Methylthio)benzaldehyde Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
73771-35-4 (3-(Methylthio)benzaldehyde) Related Products
- 141339-95-9(4-(4-methylphenyl)sulfanylbenzaldehyde)
- 221018-02-6([1,1'-Biphenyl]-4-carboxaldehyde,4'-(methylthio)-)
- 7022-45-9(2-(Methylthio)benzaldehyde)
- 71750-42-0(Benzaldehyde,(methylthio)- (9CI))
- 84211-94-9(4-(Ethylthio)benzaldehyde)
- 3446-89-7(4-(Methylthio)benzaldehyde)
- 1208-88-4(4-(Phenylthio)benzaldehyde)
- 13616-73-4(Benzaldehyde, 5-methyl-2-(methylthio)-)
- 333743-61-6(Benzaldehyde, 3-methyl-4-(methylthio)-)
- 728918-93-2([1,1'-Biphenyl]-3-carboxaldehyde,4'-(methylthio)-)
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